![molecular formula C11H15NO4S2 B3382918 2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid CAS No. 379254-74-7](/img/structure/B3382918.png)
2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid
Overview
Description
“2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” is a chemical compound with the molecular formula C11H15NO4S2 . It has a molecular weight of 289.37 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” consists of 11 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 2 sulfur atoms . The exact linear structure formula is not provided in the search results .Physical And Chemical Properties Analysis
The boiling point and other specific physical and chemical properties of “2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” are not provided in the search results .Scientific Research Applications
Anti-Metastatic Inhibitors of Lysyl Oxidase (LOX)
Lysyl oxidase (LOX) is a secreted copper-dependent amine oxidase that cross-links collagens and elastin in the extracellular matrix and is a critical mediator of tumor growth and metastatic spread . The compound “2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” could potentially be used in the design of LOX inhibitors, contributing to cancer therapy .
Piperidine Derivatives in Pharmacological Applications
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives, including “2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid”, are present in more than twenty classes of pharmaceuticals .
Broad-Spectrum Antiviral Agents
A series of new isatin derivatives, which could include “2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid”, was designed and synthesized as broad-spectrum antiviral agents . These compounds were pursued for their antiviral activities against three viruses, namely influenza virus (H1N1), herpes simplex virus 1 (HSV-1), and coxsackievirus B3 (COX-B3) .
Fluorescent Labeling Reagent
A novel fluorescent labeling reagent toluene-4-sulfonic acid 2- (2-thiophen-2-yl-phenanthro [9,10- d ]imidazol-1-yl)-ethyl ester has been designed and synthesized . This compound was used to label twenty-six fatty acids (C5–C30) successfully in the presence of K 2 CO 3 catalyst in N, N -dimethylformamide solvent .
Safety and Hazards
properties
IUPAC Name |
2-(5-piperidin-1-ylsulfonylthiophen-2-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S2/c13-10(14)8-9-4-5-11(17-9)18(15,16)12-6-2-1-3-7-12/h4-5H,1-3,6-8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHZRQYVOINPTBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(S2)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401239002 |
Source
|
| Record name | 5-(1-Piperidinylsulfonyl)-2-thiopheneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401239002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]acetic acid | |
CAS RN |
379254-74-7 |
Source
|
| Record name | 5-(1-Piperidinylsulfonyl)-2-thiopheneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=379254-74-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(1-Piperidinylsulfonyl)-2-thiopheneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401239002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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